Cas no 941940-53-0 (N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 941940-53-0
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 5460721
• Update Time: 2025-06-12

N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-methoxyphenyl)-2-morpholinoethyl)-2-(naphthalen-1-yl)acetamide
• VU0504385-1
• N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]-2-naphthalen-1-ylacetamide
• N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C25H28N2O3/c1-29-22-10-5-9-21(16-22)24(27-12-14-30-15-13-27)18-26-25(28)17-20-8-4-7-19-6-2-3-11-23(19)20/h2-11,16,24H,12-15,17-18H2,1H3,(H,26,28)
• InChI Key： IPPRALDYTOUEOL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC=C(C=1)OC)CNC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 537
• XLogP3: 3.5
• Topological Polar Surface Area: 50.8

Additional information on N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide

Research Briefing on N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS: 941940-53-0)

In recent years, the compound N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS: 941940-53-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both morpholine and naphthalene moieties in its structure suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its potential as a modulator of specific signaling pathways, particularly those involved in inflammation and cancer. For instance, in vitro assays have shown that N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide exhibits inhibitory effects on certain kinases, which are critical in the regulation of cell proliferation and survival. These findings highlight its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to interact with G-protein-coupled receptors (GPCRs), a class of receptors that are pivotal in numerous physiological processes. Molecular docking studies have provided insights into the binding modes of the compound, suggesting that the morpholine and naphthalene groups play crucial roles in receptor recognition and binding affinity. These insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

In addition to its pharmacological potential, the synthetic accessibility of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide has also been explored. Recent advancements in synthetic methodologies have enabled the efficient production of this compound and its analogs, facilitating further structure-activity relationship (SAR) studies. These efforts have led to the identification of key structural modifications that can improve its pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Nonetheless, the growing body of research on N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide underscores its potential as a valuable tool in drug discovery and a stepping stone for the development of novel therapeutics.

In conclusion, the compound N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS: 941940-53-0) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activities, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome the existing challenges in drug development.